2-(Cyclohexyloxy)-5-methyl-1,3,4-thiadiazole

• IUPAC Name: 2-cyclohexyloxy-5-methyl-1,3,4-thiadiazole
• InChI: InChI=1S/C9H14N2OS/c1-7-10-11-9(13-7)12-8-5-3-2-4-6-8/h8H,2-6H2,1H3
• InChI Key: OYDOKKFNJTYJEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)OC2CCCCC2
• Molecular Formula: C9H14N2OS
• Molecular Weight: 198.29 g/mol

Description

Synthesis Analysis

The synthesis of 2-(Cyclohexyloxy)-5-methyl-1,3,4-thiadiazole and related compounds involves intramolecular cyclization of 1,4-disubstituted thiosemicarbazides in varying conditions (Ebrahimi, 2010)¹. Regioselective synthesis methods have also been developed, utilizing reagent-based cyclization of thiosemicarbazide intermediates (Yang et al., 2013)².

Molecular Structure Analysis

Molecular structure elucidation of thiadiazole derivatives, including 2-(Cyclohexyloxy)-5-methyl-1,3,4-thiadiazole, typically relies on spectral data such as FT-IR, ^1H-NMR, and mass spectrometry (Ebrahimi, 2010)¹. Single-crystal X-ray diffraction has also been employed to confirm stereochemistry and detailed molecular geometry (Mohammed et al., 2008)³.

Chemical Reactions and Properties

1,3,4-Thiadiazole derivatives engage in a variety of chemical reactions, indicative of their reactive potential. For instance, the regioselective cyclization reaction has been noted for the synthesis of 2-amino-1,3,4-oxadiazole and 2-amino-1,3,4-thiadiazole core skeletons (Yang et al., 2013)². These reactions highlight the versatility and reactivity of the thiadiazole moiety in chemical synthesis.

Physical Properties Analysis

The physical properties of thiadiazole derivatives, including solubility, melting points, and crystalline structure, are determined through spectroscopic techniques and X-ray crystallography. The planarity of the thiadiazole ring and the conformation of substituents significantly influence these physical properties (Mohammed et al., 2008)³.

Chemical Properties Analysis

The chemical properties of 2-(Cyclohexyloxy)-5-methyl-1,3,4-thiadiazole derivatives are characterized by their reactivity towards various chemical reagents and conditions. The presence of the thiadiazole ring imparts specific reactivity patterns, such as susceptibility to nucleophilic attack and participation in cyclization reactions (Yang et al., 2013)².

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules. This is particularly important for compounds that are used as drugs or pesticides.

Safety and Hazards

The safety and hazards associated with a compound are determined through toxicological studies. This can include studying the compound’s effects on various biological systems and determining its LD50.

Future Directions

Future directions could involve improving the synthesis process, finding new uses for the compound, or modifying the compound to improve its properties.